Cas no 72746-33-9 (ζ-Carotene)

• Product Name: ζ-Carotene
• CAS No: 72746-33-9
• Molecular Formula: C₄₀H₆₀
• Molecular Weight: 540.9044
• CID: 573584
• PubChem ID: 6440490

ζ-Carotene Properties

Names and Identifiers

• y,y-Carotene, 7,7',8,8'-tetrahydro-, (9-cis,9'-cis)-
• (9-cis,9'-cis)-7,7',8,8'-tetrahydro-y,y-Carotene
• (9cis,9'cis)-7,7',8,8'-Tetrahydro-ψ,ψ-carotene
• ZETA-CAROTENE
• Zeta ‐Carotene
• all-trans-zeta-carotene
• (6E,10E,12E,14E,16E,18E,20E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,12,14,16,18,20,22,26,30-undecaene
• psi,psi-Carotene, 7,7',8,8'-tetrahydro-, (9-cis,9'-cis)-
• Zeta Carotene
• UNII-341QZ5N3E6
• (9-cis,9'-cis)-7,7',8,8'-tetrahydro-psi,psi-carotene
• 9-cis,9'-cis-7,8,7',8'-tetrahydro-psi,psi-carotene
• 7,8,7',8'-tetrahydro-psi,psi-carotene
• 9,9'-Di-cis-zeta-carotene
• DTXSID501030374
• (9-CIS,9'-CIS)-7,7',8,8'-TETRAHYDRO-.PSI.,.PSI.-CAROTENE
• CHEBI:48716
• 72746-33-9
• LMPR01070295
• .PSI.,.PSI.-CAROTENE, 7,7',8,8'-TETRAHYDRO-, (9-CIS,9'-CIS)-
• zeta -carotene
• 341QZ5N3E6
• Q27121351
• .ZETA.-CAROTENE
• (6E,10Z,12E,14E,16E,18E,20E,22Z,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,12,14,16,18,20,22,26,30-undecaene
• 9,9'-dicis-zeta-Carotene

• InChIKey： BIWLELKAFXRPDE-ZURBLSRNSA-N
• Inchi： InChI=1S/C40H60/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,15-16,19-22,25-30H,13-14,17-18,23-24,31-32H2,1-10H3/b12-11+,25-15+,26-16+,35-21+,36-22+,37-27+,38-28+,39-29-,40-30-
• SMILES： CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C

Computed Properties

• Exact Mass: 540.469501914g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 18
• Monoisotopic Mass: 540.469501914g/mol
• Heavy Atom Count: 40
• Complexity: 967
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 13.38600
• Refractive Index: 1.517
• Boiling Point: 640.8°C at 760 mmHg
• Flash Point: 342°C
• Density: 0.876

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes